3-[(2-chloro-5-nitrobenzoyl)amino]-2-methylbenzoic acid

• IUPAC Name: 3-[(2-chloro-5-nitrobenzoyl)amino]-2-methylbenzoic acid
• InChI: InChI=1S/C15H11ClN2O5/c1-8-10(15(20)21)3-2-4-13(8)17-14(19)11-7-9(18(22)23)5-6-12(11)16/h2-7H,1H3,(H,17,19)(H,20,21)
• InChI Key: FOXJKARPGUPVCD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1NC(=O)C2=C(C=CC(=C2)[N+](=O)[O-])Cl)C(=O)O
• Molecular Formula: C15H11ClN2O5
• Molecular Weight: 334.71 g/mol

Description

3-[(2-chloro-5-nitrobenzoyl)amino]-2-methylbenzoic acid, also known as Niflumic acid, is a non-steroidal anti-inflammatory drug (NSAID) that is widely used in scientific research. It was first synthesized in 1967 and has since been extensively studied for its various applications in the field of pharmacology.

Mechanism of Action

3-[(2-chloro-5-nitrobenzoyl)amino]-2-methylbenzoic acid acid acts by blocking the activity of ion channels, particularly the calcium-activated chloride channels (CaCCs) and the transient receptor potential (TRP) channels. This results in the inhibition of calcium signaling, which is important for various physiological processes.
Biochemical and Physiological Effects
3-[(2-chloro-5-nitrobenzoyl)amino]-2-methylbenzoic acid acid has been shown to have various biochemical and physiological effects. It has been found to inhibit the activity of CaCCs and TRP channels, which are involved in various physiological processes such as muscle contraction, synaptic transmission, and pain sensation. It has also been found to inhibit the activity of cyclooxygenase (COX) enzymes, which are involved in the production of inflammatory mediators.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-[(2-chloro-5-nitrobenzoyl)amino]-2-methylbenzoic acid acid in lab experiments is its ability to selectively block the activity of ion channels, which allows for the investigation of specific physiological processes. However, one limitation of using 3-[(2-chloro-5-nitrobenzoyl)amino]-2-methylbenzoic acid acid is its potential to interact with other ion channels and enzymes, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for the use of 3-[(2-chloro-5-nitrobenzoyl)amino]-2-methylbenzoic acid acid in scientific research. One direction is the investigation of its potential as a therapeutic agent for various diseases such as cystic fibrosis and hypertension. Another direction is the development of more selective and potent inhibitors of ion channels, which can be used to investigate the role of these channels in various physiological processes.
Conclusion
In conclusion, 3-[(2-chloro-5-nitrobenzoyl)amino]-2-methylbenzoic acid acid is a non-steroidal anti-inflammatory drug that has been extensively studied for its various applications in scientific research. It acts by blocking the activity of ion channels, particularly the calcium-activated chloride channels and the transient receptor potential channels. It has been found to have various biochemical and physiological effects and has been used as a tool to investigate the mechanisms of ion channel function and regulation. Its potential as a therapeutic agent for various diseases and the development of more selective and potent inhibitors of ion channels are areas of future research.

Synthesis Methods

3-[(2-chloro-5-nitrobenzoyl)amino]-2-methylbenzoic acid acid is synthesized by reacting 2-chloro-5-nitrobenzoic acid with methyl anthranilate in the presence of a base. The resulting product is then treated with thionyl chloride to form the acid chloride, which is subsequently reacted with 2-amino-3-methylbenzoic acid to yield 3-[(2-chloro-5-nitrobenzoyl)amino]-2-methylbenzoic acid acid.

Scientific Research Applications

3-[(2-chloro-5-nitrobenzoyl)amino]-2-methylbenzoic acid acid has been extensively studied for its various applications in scientific research. It has been used as a tool to investigate the mechanisms of ion channel function and regulation. It has also been used to study the role of calcium signaling in various physiological processes such as muscle contraction and synaptic transmission.